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Compound of Interest

Compound Name:
Rp-8-Br-PET-cyclic GMPS,

Sodium Salt

CAS No.: 172806-20-1

Cat. No.: B3420134

Get Quote

Core Technical Overview
Rp-8-Br-PET-cGMPS (Rp-8-Bromo-β-phenyl-1,N2-ethenoguanosine-3',5'-cyclic

monophosphorothioate, Sodium Salt) is a potent, membrane-permeant, competitive inhibitor of

cGMP-dependent protein kinase (PKG).[1][2][3][4]

Unlike standard cGMP analogs, this compound features two critical modifications:

Phosphorothioate modification (Rp-isomer): Confers resistance to hydrolysis by mammalian

phosphodiesterases (PDEs), ensuring metabolic stability.[1][5]

Etheno- & Bromo-substitutions: Significantly increase lipophilicity, allowing membrane

permeability without the need for acetoxymethyl (AM) esterification.[1]
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Parameter Specification

Molecular Weight
~562.27 g/mol (Sodium Salt) Check batch-

specific CoA

Solubility (Water) ~11 mg/mL (approx. 20 mM)

Solubility (DMSO) ~22 mg/mL (approx. 40 mM)

Primary Target PKG Iα and PKG Iβ (Competitive Inhibitor)

Key Sensitivity Light Sensitive (Due to etheno-group)

Reconstitution & Solvent Selection
FAQ: Should I dissolve this in water or DMSO?
Recommendation: While the sodium salt is water-soluble, DMSO is preferred for high-

concentration stock solutions (>10 mM) intended for long-term frozen storage.[1]

Water (H₂O): Suitable for immediate use.[1] The sodium salt confers water solubility up to

~20 mM. However, aqueous solutions are more prone to bacterial growth and slow

hydrolysis over extended periods.

DMSO: Ideal for stock solutions (up to 40 mM).[1] DMSO prevents aggregation of the

lipophilic "PET" and "Br" moieties and minimizes hydrolysis risk during freeze-thaw cycles.[1]

Protocol: Optimal Reconstitution Workflow
Note: This compound is Light Sensitive. Perform steps under low light or use amber tubes.

Equilibration: Allow the product vial to warm to Room Temperature (RT) inside a desiccator

before opening. This prevents condensation from forming on the hygroscopic powder.

Weighing: If not using the whole vial, weigh rapidly. The sodium salt is hygroscopic;

absorption of atmospheric water will alter the effective mass.

Dissolution:

Add anhydrous DMSO or PCR-grade Water to the vial.[1]
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Vortex gently.[1] If using water and the solution appears cloudy, sonicate briefly (5-10

seconds) or warm slightly (max 30°C).[1]

Aliquot & Store: Immediately divide into single-use aliquots (e.g., 10–50 µL) to avoid freeze-

thaw cycles.

Shelf Life & Stability Matrix
FAQ: How long can I keep the reconstituted solution?
The phosphorothioate bond renders the compound resistant to enzymatic degradation, but it is

still susceptible to slow chemical hydrolysis and oxidation (desulfurization) which converts the

inhibitor back into an active cGMP analog.[1]

Stability Matrix

State Storage Condition Shelf Life Notes

Solid (Lyophilized) -20°C (Desiccated) > 2 Years Protect from light.[1]

Stock Solution

(DMSO)
-20°C 6 Months

Aliquot to avoid

freeze-thaw.[1]

Stock Solution (Water) -20°C 1–3 Months

Higher risk of

hydrolysis/bacterial

growth.[1]

Working Solution 4°C or RT < 24 Hours
Dilute immediately

before experiment.

The "Desulfurization" Risk
Over prolonged storage in aqueous solution, or in the presence of oxidizing agents, the sulfur

atom on the phosphate group can be exchanged for oxygen.

Result: Conversion of Rp-8-Br-PET-cGMPS (Inhibitor)

8-Br-PET-cGMP (Activator).
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Impact: Even trace amounts (0.2%) of the activator can compete with the inhibitor, ruining

the experiment.[1] Always use fresh aliquots for critical kinetics.

Troubleshooting Guide
Issue 1: "I treated my cells, but I see PKG activation
instead of inhibition."
Cause A: Partial Agonism. At high concentrations or in the absence of endogenous cGMP, Rp-

8-Br-PET-cGMPS can act as a partial agonist (Ki ≈ 1 µM for activation).[1]

Fix: Titrate the dose carefully. Ensure you are within the inhibitory window (typically 1–100

µM depending on cell type) and not overdosing.[1]

Cause B: Desulfurization (Old Stock). Your inhibitor may have degraded into an activator (see

Section 3).[1]

Fix: Discard old aqueous stocks.[1] Reconstitute a fresh vial.

Issue 2: "The compound precipitated when I added it to
the cell media."
Cause: The "PET" and "Br" groups make this molecule highly lipophilic. Adding a high-

concentration DMSO stock directly to saline/media can cause "shock precipitation."[1]

Fix: Perform a serial dilution.[1] Dilute the DMSO stock 1:10 in media/buffer first

(intermediate step), vortex rapidly, and then add that intermediate to the final cell culture well.

Issue 3: "My calculated concentration seems off."
Cause: Hydration variance. The molecular weight (MW) listed on the website (usually ~562.

[1]3) is for the anhydrous sodium salt.[1] Batch-specific water content can alter the actual

mass.[1]

Fix: Always check the Certificate of Analysis (CoA) for the specific batch MW or adjust

calculations based on the precise mass supplied in the vial (often sold by "content" e.g., 1

µmol, rather than gross weight).[1]
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Visualized Workflows
Diagram 1: Reconstitution & Storage Decision Tree
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Click to download full resolution via product page

Caption: Decision tree for optimal solvent selection and storage to maximize shelf life.

Diagram 2: Mechanism of Action (PKG Pathway)
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Caption: Rp-8-Br-PET-cGMPS acts as a competitive antagonist, preventing cGMP from

activating PKG.[1][3][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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